![molecular formula C9H13FN3O8P B218635 N(4)-Hydroxy-5-fluorodeoxycytidine monophosphate CAS No. 114333-22-1](/img/structure/B218635.png)
N(4)-Hydroxy-5-fluorodeoxycytidine monophosphate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N(4)-Hydroxy-5-fluorodeoxycytidine monophosphate (N4-Hyd-5-FdCMP) is a nucleoside analogue that has garnered significant attention in the field of cancer research due to its potential as an anti-cancer agent. This compound is structurally similar to the commonly used chemotherapeutic drug, gemcitabine, and has been shown to exhibit potent anti-tumor activity in preclinical studies.
Mechanism of Action
The mechanism of action of N4-Hyd-5-FdCMP involves its incorporation into DNA during replication, which leads to DNA damage and inhibition of DNA synthesis. This ultimately results in cell death and the inhibition of tumor growth.
Biochemical and Physiological Effects:
In addition to its anti-tumor activity, N4-Hyd-5-FdCMP has been shown to have other biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of ribonucleotide reductase, an enzyme that is essential for DNA synthesis. Additionally, N4-Hyd-5-FdCMP has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using N4-Hyd-5-FdCMP in lab experiments is its potent anti-tumor activity. This makes it a valuable tool for studying cancer biology and developing new anti-cancer therapies. However, one limitation of using this compound is its potential toxicity. Careful dosing and monitoring are required to ensure that the compound is not harmful to healthy cells.
Future Directions
There are several potential future directions for research involving N4-Hyd-5-FdCMP. One area of interest is the development of combination therapies that incorporate this compound with other chemotherapeutic agents. Additionally, further studies are needed to determine the optimal dosing and administration of N4-Hyd-5-FdCMP in clinical settings. Finally, research is needed to better understand the molecular mechanisms underlying the anti-tumor activity of this compound, which could lead to the development of new and more effective anti-cancer therapies.
Synthesis Methods
The synthesis of N4-Hyd-5-FdCMP involves the reaction of 5-fluorodeoxycytidine with hydroxylamine in the presence of a catalyst. The resulting product is then phosphorylated to yield N4-Hyd-5-FdCMP. This synthesis method has been optimized and has been shown to yield high purity and yield of the compound.
Scientific Research Applications
N4-Hyd-5-FdCMP has been extensively studied for its potential as an anti-cancer agent. Preclinical studies have shown that this compound exhibits potent anti-tumor activity in a variety of cancer cell lines, including pancreatic, breast, and lung cancer. Additionally, N4-Hyd-5-FdCMP has been shown to enhance the efficacy of other chemotherapeutic agents, such as cisplatin and doxorubicin.
properties
CAS RN |
114333-22-1 |
---|---|
Molecular Formula |
C9H13FN3O8P |
Molecular Weight |
341.19 g/mol |
IUPAC Name |
[(2R,3S,5R)-5-[5-fluoro-4-(hydroxyamino)-2-oxopyrimidin-1-yl]-3-hydroxyoxolan-2-yl]methyl dihydrogen phosphate |
InChI |
InChI=1S/C9H13FN3O8P/c10-4-2-13(9(15)11-8(4)12-16)7-1-5(14)6(21-7)3-20-22(17,18)19/h2,5-7,14,16H,1,3H2,(H,11,12,15)(H2,17,18,19)/t5-,6+,7+/m0/s1 |
InChI Key |
NLJQYFRLORVALI-RRKCRQDMSA-N |
Isomeric SMILES |
C1[C@@H]([C@H](O[C@H]1N2C=C(C(=NC2=O)NO)F)COP(=O)(O)O)O |
SMILES |
C1C(C(OC1N2C=C(C(=NC2=O)NO)F)COP(=O)(O)O)O |
Canonical SMILES |
C1C(C(OC1N2C=C(C(=NC2=O)NO)F)COP(=O)(O)O)O |
synonyms |
N(4)-hydroxy-5-fluoro-dCMP N(4)-hydroxy-5-fluorodeoxycytidine monophosphate N(4)-OH-5-FdCMP |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.